Cas no 2138197-53-0 (4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile)

• Product Name: 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile
• CAS No: 2138197-53-0
• MF: C₉H₆FN₃O
• MW: 191.161844730377
• CID: 6299996
• PubChem ID: 165739990
• Update Time: 2025-06-13

4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile
• EN300-637223
• 2138197-53-0

• Inchi： 1S/C9H6FN3O/c1-13-5-6(7(4-11)12-13)8-2-3-9(10)14-8/h2-3,5H,1H3
• InChI Key： FCXACQZCELNNDO-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C(C#N)=NN(C)C=2)O1

Computed Properties

• Exact Mass: 191.04948999g/mol
• Monoisotopic Mass: 191.04948999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.8Ų

Additional information on 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile

Comprehensive Overview of 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile (CAS No. 2138197-53-0)

The compound 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile (CAS No. 2138197-53-0) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a fluorofuran moiety linked to a methylpyrazole core, makes it a valuable intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated organic compounds like 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with frequent search queries such as "fluorine in drug design" and "pyrazole derivatives applications". The compound's nitrile group further expands its utility in click chemistry and bioconjugation, addressing growing interest in bioorthogonal reactions for diagnostic tools.

Synthetic routes to CAS 2138197-53-0 often involve palladium-catalyzed cross-coupling reactions, a hot topic in green chemistry circles. Laboratory protocols frequently optimize for atom economy and reduced solvent waste, responding to industry demands for environmentally friendly synthesis. Analytical characterization typically combines HPLC-MS and NMR spectroscopy, with many researchers searching for spectral data interpretation of similar fluorinated heterocycles.

The thermal stability and photophysical properties of 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile have sparked investigations into its potential for organic electronics. This connects with trending searches about flexible displays and OLED materials. Computational chemistry studies frequently examine its molecular orbital interactions, particularly how the fluorine substituent affects electron distribution across the conjugated system.

From a regulatory perspective, proper handling of CAS 2138197-53-0 requires standard laboratory safety protocols. While not classified as hazardous, its nitrile functionality warrants proper ventilation during manipulation - a detail often searched alongside laboratory best practices. Storage recommendations typically suggest inert atmosphere conditions to maintain compound integrity over extended periods.

Patent literature reveals growing commercial interest in 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile, particularly for crop protection formulations. This correlates with agricultural sector searches for next-generation fungicides with improved environmental profiles. The compound's mode of action appears distinct from traditional agrochemicals, potentially addressing resistance issues - a major concern in modern integrated pest management systems.

Academic publications describe innovative modifications to the pyrazole-furan scaffold of CAS 2138197-53-0, exploring structure-activity relationships. Such studies frequently appear in searches about medicinal chemistry optimization strategies. The fluorine atom's strategic position enhances hydrogen bonding potential while maintaining lipophilicity - a balance many researchers seek in CNS drug candidates.

Scale-up challenges for 4-(5-fluorofuran-2-yl)-1-methyl-1H-pyrazole-3-carbonitrile production often center on purifying the heterocyclic system while preserving the sensitive carbonitrile group. Process chemists frequently search for chromatography alternatives and crystallization techniques applicable to such polar compounds. Recent advances in continuous flow chemistry show promise for manufacturing this intermediate more efficiently.

The compound's X-ray crystallography data reveals interesting packing motifs influenced by the fluorofuran dipole moment. Materials scientists examining crystal engineering principles often reference such structural features when designing molecular solids with tailored properties. These aspects connect with searches about supramolecular chemistry applications in sensor development.

As research into CAS 2138197-53-0 continues, its versatility across multiple disciplines - from pharmaceutical intermediates to functional materials - ensures ongoing relevance. The compound exemplifies how strategic incorporation of fluorine atoms and heterocyclic systems can yield molecules addressing diverse technological needs in healthcare, agriculture, and advanced materials.